N-(2-methoxy-5-nitrophenyl)-2-(2-methoxyphenyl)acetamide

• IUPAC Name: N-(2-methoxy-5-nitrophenyl)-2-(2-methoxyphenyl)acetamide
• InChI: InChI=1S/C16H16N2O5/c1-22-14-6-4-3-5-11(14)9-16(19)17-13-10-12(18(20)21)7-8-15(13)23-2/h3-8,10H,9H2,1-2H3,(H,17,19)
• InChI Key: JHPISYFCSBUSEP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)[N+](=O)[O-])NC(=O)CC2=CC=CC=C2OC
• Molecular Formula: C16H16N2O5
• Molecular Weight: 316.31 g/mol

Description

The compound N-(2-methoxy-5-nitrophenyl)-2-(2-methoxyphenyl)acetamide is a chemical of interest in various scientific fields due to its unique structure and properties. Research on similar compounds involves detailed analyses of synthesis methods, molecular structures, chemical reactions, and physical and chemical properties.

Synthesis Analysis

The synthesis of compounds similar to N-(2-methoxy-5-nitrophenyl)-2-(2-methoxyphenyl)acetamide typically involves catalytic hydrogenation or reductive carbonylation processes. For instance, a novel Pd/C catalyst was used for the hydrogenation of N-(3-nitro-4-methoxyphenyl)acetamide to its amino counterpart, demonstrating the importance of catalyst selection in achieving high selectivity and stability (Zhang Qun-feng, 2008).

Molecular Structure Analysis

Structural analyses of compounds akin to N-(2-methoxy-5-nitrophenyl)-2-(2-methoxyphenyl)acetamide, such as N-(4-Amino-2-methoxyphenyl)acetamide, highlight the impact of functional groups on molecular conformation and stability. X-ray crystallography reveals intricate details of molecular geometry, essential for understanding compound behaviors (M. Robin et al., 2002).

Chemical Reactions and Properties

Research into the chemical behavior of related compounds includes the investigation of nitrosylation and nitration reactions, as seen in the transformation of 2-benzoxazolinone into N-(2-hydroxy-5-nitrophenyl)acetamide and its derivatives. These reactions are pivotal for understanding the reactivity and potential applications of these compounds (Sergey Girel et al., 2022).

Physical Properties Analysis

Physical properties such as solubility, melting point, and crystalline structure are critical for practical applications. For example, the solvatochromism study of N-(4-Methyl-2-nitrophenyl)acetamide reveals how solvent interactions influence the physical characteristics of such compounds (I. G. Krivoruchka et al., 2004).